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Compound of Interest

Compound Name: AB-680 ammonium

Cat. No.: B11929062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AB-680, also known as Quemliclustat, is a potent and selective small-molecule inhibitor of

CD73 (ecto-5'-nucleotidase).[1][2] CD73 is a critical enzyme in the adenosine signaling

pathway, which plays a significant role in tumor immune evasion.[1] By catalyzing the

conversion of adenosine monophosphate (AMP) to the immunosuppressive nucleoside

adenosine within the tumor microenvironment, CD73 contributes to the suppression of anti-

tumor immunity.[1] AB-680 is under investigation as a therapeutic agent in oncology, with the

aim of restoring anti-tumor immune responses by blocking adenosine production. This

document provides a comprehensive technical overview of the structure, properties, and

biological activity of the AB-680 ammonium salt.

Chemical Structure and Properties
AB-680 is a complex molecule featuring a substituted pyrazolo[3,4-b]pyridine core linked to a

ribofuranosyl moiety, which is further functionalized with a phosphonate group. The ammonium

salt form of AB-680 is the diammonium salt, indicating that both phosphonate groups are

deprotonated and form ionic bonds with ammonium cations (NH₄⁺).

Chemical Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11929062?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/32614585/
https://www.researchgate.net/publication/342652625_Discovery_of_AB680_-_A_Potent_and_Selective_Inhibitor_of_CD73
https://pubmed.ncbi.nlm.nih.gov/32614585/
https://pubmed.ncbi.nlm.nih.gov/32614585/
https://www.benchchem.com/product/b11929062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Systematic Name: [(2R,3S,4R,5R)-5-[6-chloro-4-[[(1S)-1-(2-

fluorophenyl)ethyl]amino]pyrazolo[3,4-b]pyridin-1-yl]-3,4-dihydroxyoxolan-2-yl]methoxy-

[[hydroxy(oxido)phosphoryl]methyl]phosphinate diammonium

Molecular Formula: C₂₀H₃₀ClFN₆O₉P₂[3]

Molecular Weight: 614.89 g/mol [3]

CAS Number (for parent compound): 2105904-82-1

Physicochemical Properties
A comprehensive set of experimentally determined physicochemical properties for the AB-680
ammonium salt is not publicly available. However, based on its structure and available

information, the following properties can be inferred and have been reported by suppliers:

Property Value/Information

Appearance White to off-white solid

Solubility Soluble in water and DMSO[3]

Storage Recommended storage at -20°C

Mechanism of Action and Signaling Pathway
AB-680 exerts its therapeutic effect by inhibiting the enzymatic activity of CD73. This inhibition

is crucial in the context of the tumor microenvironment, where high levels of extracellular

adenosine suppress the activity of immune cells, such as T cells and Natural Killer (NK) cells.

Adenosine Signaling Pathway
The production of immunosuppressive adenosine in the tumor microenvironment is a multi-step

process. Extracellular ATP is first hydrolyzed to AMP by the ectonucleotidase CD39.

Subsequently, CD73 hydrolyzes AMP to adenosine. AB-680 specifically targets this second

step, thereby blocking the final and rate-limiting step in adenosine generation.
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Figure 1. Simplified diagram of the adenosine signaling pathway and the mechanism of action
of AB-680.

Biological Activity
AB-680 is a highly potent inhibitor of human CD73, demonstrating picomolar affinity. Its

inhibitory activity has been characterized in various in vitro assays.

In Vitro Potency
Parameter Species/Cell Line Value Reference(s)

Kᵢ Human CD73 4.9 pM [4]

IC₅₀ Soluble hCD73 0.043 nM [4]

IC₅₀ Human CD8⁺ T-cells 0.008 nM [4]

IC₅₀ Mouse CD8⁺ T-cells 0.66 nM [4]

IC₅₀ Human PBMCs 0.011 nM [4]

AB-680 exhibits high selectivity for CD73 over other ecto-nucleotidases, such as CD39.[4]
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Detailed experimental protocols for the synthesis and characterization of the AB-680
ammonium salt are proprietary and not fully available in the public domain. However, based on

published literature, general methodologies for relevant assays can be outlined.

Synthesis of AB-680 Ammonium Salt
While a precise, step-by-step protocol for the synthesis of the ammonium salt is not publicly

available, the general approach would involve the synthesis of the parent AB-680 molecule,

followed by a salt formation step. The synthesis of the core structure of AB-680 has been

described in the scientific literature and likely involves multi-step organic synthesis. The final

step to form the diammonium salt would typically involve treating the purified AB-680 free acid

with a source of ammonia, such as ammonium hydroxide, in a suitable solvent, followed by

isolation of the salt.

Starting Materials Multi-step
Organic Synthesis AB-680 (Free Acid) Salt Formation

(Ammonium Hydroxide) AB-680 Ammonium Salt Purification & Isolation

Click to download full resolution via product page

Figure 2. Generalized workflow for the synthesis of AB-680 ammonium salt.

In Vitro CD73 Inhibition Assay (General Protocol)
The inhibitory activity of AB-680 on CD73 can be assessed by measuring the production of

phosphate from the hydrolysis of AMP.

1. Reagents and Materials:

Recombinant human CD73

Adenosine monophosphate (AMP)

AB-680

Assay buffer (e.g., Tris-HCl, pH 7.5)

Phosphate detection reagent (e.g., Malachite Green-based reagent)
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96-well microplate

Plate reader

2. Procedure: a. Prepare a serial dilution of AB-680 in the assay buffer. b. In a 96-well plate,

add the recombinant human CD73 enzyme to each well. c. Add the serially diluted AB-680 or

vehicle control to the wells and pre-incubate for a specified time (e.g., 15-30 minutes) at a

controlled temperature (e.g., 37°C). d. Initiate the enzymatic reaction by adding AMP to each

well. e. Incubate the reaction for a defined period (e.g., 30-60 minutes) at the same

temperature. f. Stop the reaction and measure the amount of inorganic phosphate produced

using a phosphate detection reagent. g. Read the absorbance on a plate reader at the

appropriate wavelength. h. Calculate the percent inhibition for each concentration of AB-680

and determine the IC₅₀ value by fitting the data to a dose-response curve.

T-Cell Activation Assay (General Protocol)
The effect of AB-680 on T-cell activation can be evaluated by measuring cytokine production in

the presence of an immunosuppressive environment.

1. Reagents and Materials:

Isolated human T-cells (e.g., from peripheral blood mononuclear cells - PBMCs)

T-cell activation stimuli (e.g., anti-CD3/CD28 beads)

AMP

AB-680

Cell culture medium

Cytokine detection kit (e.g., ELISA or CBA for IFN-γ)

96-well cell culture plate

Flow cytometer or ELISA reader
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2. Procedure: a. Plate the isolated T-cells in a 96-well cell culture plate. b. Add AB-680 at

various concentrations to the wells. c. Add AMP to the wells to create an immunosuppressive

environment. d. Add T-cell activation stimuli to all wells (except for negative controls). e.

Incubate the plate for a specified period (e.g., 48-72 hours) at 37°C in a CO₂ incubator. f.

Collect the cell culture supernatant. g. Measure the concentration of a key T-cell activation

cytokine, such as IFN-γ, in the supernatant using an appropriate detection kit. h. Analyze the

data to determine the effect of AB-680 on reversing AMP-induced suppression of T-cell

activation.

Summary and Future Directions
AB-680 ammonium salt is a highly potent and selective inhibitor of CD73 with a clear

mechanism of action in the context of tumor immunology. Its ability to block the production of

immunosuppressive adenosine in the tumor microenvironment makes it a promising candidate

for cancer immunotherapy, particularly in combination with other immunomodulatory agents.

Further research and clinical development will continue to elucidate its full therapeutic potential

and optimal clinical application. The availability of detailed synthetic and analytical protocols in

the public domain remains limited, which is common for proprietary therapeutic compounds

under active development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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